N-(3-acetylphenyl)-2-[(1-phenyl-1H-tetrazol-5-yl)thio]butanamide

• IUPAC Name: N-(3-acetylphenyl)-2-(1-phenyltetrazol-5-yl)sulfanylbutanamide
• InChI: InChI=1S/C19H19N5O2S/c1-3-17(18(26)20-15-9-7-8-14(12-15)13(2)25)27-19-21-22-23-24(19)16-10-5-4-6-11-16/h4-12,17H,3H2,1-2H3,(H,20,26)
• InChI Key: DCQXUXOXRWBFES-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(=O)NC1=CC=CC(=C1)C(=O)C)SC2=NN=NN2C3=CC=CC=C3
• Molecular Formula: C19H19N5O2S
• Molecular Weight: 381.5 g/mol

Description

Synthesis Analysis

Several studies have described the synthesis of complex molecules with structural features similar to the compound , indicating methods that may be relevant for its synthesis. For example, the synthesis of tetrazole derivatives and other related compounds typically involves multi-step reactions including cyclization and substitution reactions under various conditions (Al-Hourani et al., 2016).

Molecular Structure Analysis

X-ray crystallography is often used to determine the molecular structure of synthesized compounds. The molecular structure is critical for understanding the compound's potential interactions and reactivity. Papers like the one by Al-Hourani et al. (2016) provide examples of how crystallography can elucidate the structure of complex molecules.

Chemical Reactions and Properties

The chemical reactivity of similar compounds involves interactions with enzymes or biological targets, as illustrated by studies on cyclooxygenase-2 inhibitors (Al-Hourani et al., 2016). These reactions are essential for understanding the potential applications of the compound in various fields.

Physical Properties Analysis

While specific information on the physical properties of "N-(3-acetylphenyl)-2-[(1-phenyl-1H-tetrazol-5-yl)thio]butanamide" was not found, related research on compounds with similar structures can provide insights into solubility, melting points, and stability, which are crucial for handling and application purposes.

Chemical Properties Analysis

The chemical properties, including reactivity under different conditions, stability, and interactions with other chemical entities, can be inferred from studies on similar compounds. For example, the interaction of tetrazole derivatives with biological targets provides insights into the reactivity and potential uses of similar compounds (Al-Hourani et al., 2016).